4-Fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 4-fluoro-3-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic acid
• InChI: InChI=1S/C17H16FNO4S/c18-16-8-5-13(17(20)21)11-15(16)12-3-6-14(7-4-12)24(22,23)19-9-1-2-10-19/h3-8,11H,1-2,9-10H2,(H,20,21)
• InChI Key: MNOKAFWPLOUODZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C3=C(C=CC(=C3)C(=O)O)F
• Molecular Formula: C17H16FNO4S
• DSSTOX Substance ID: DTXSID00692348
• Molecular Weight: 349.4 g/mol
• CAS RN: 1261916-46-4

Description

4-Fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% (FPB-95) is a fluorinated benzoic acid derivative with a pyrrolidinylsulfonylphenyl group. It is an important fluorinated compound used in a variety of scientific applications. It is a fluorinated derivative of benzoic acid, which is a common organic compound found in many natural products. FPB-95 is a useful compound for the synthesis of various organic compounds, as well as for the study of its biochemical and physiological effects.

Scientific Research Applications

4-Fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is a useful compound for scientific research, as it can be used to synthesize a variety of different organic compounds. It is also used in the study of its biochemical and physiological effects. It has been used as a reagent in the synthesis of various biologically active compounds, such as antifungal agents, anticancer agents, and anti-inflammatory agents. Additionally, 4-Fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been used to study the mechanism of action of certain drugs, as well as to study the pharmacological effects of various drugs.

Mechanism of Action

The mechanism of action of 4-Fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is not yet fully understood. However, it is known that the pyrrolidinylsulfonylphenyl group of the compound plays an important role in the interaction between the compound and its target molecules. It is believed that this group binds to the target molecules and modulates their activity. Additionally, it is thought that the fluorine atom of the compound plays a role in the interaction between the compound and its target molecules, as fluorine is known to form strong bonds with other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% are not yet fully understood. However, studies have shown that the compound has anti-inflammatory, antifungal, and anticancer properties. Additionally, it has been shown to have an inhibitory effect on certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the production of certain inflammatory compounds. Furthermore, studies have suggested that 4-Fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% may have a role in the regulation of certain hormones, such as cortisol, and that it may also have a role in the regulation of certain neurotransmitters, such as serotonin.

Advantages and Limitations for Lab Experiments

4-Fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is a useful compound for laboratory experiments due to its stability and its ability to be synthesized in a relatively simple two-step process. Additionally, it can be used to synthesize a variety of different organic compounds, which makes it a useful tool for research. However, the compound is relatively expensive, which can be a limitation for some laboratory experiments. Additionally, the mechanism of action of the compound is not yet fully understood, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for research involving 4-Fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%. These include further research into the biochemical and physiological effects of the compound, as well as the development of new methods for its synthesis. Additionally, further research into the mechanism of action of the compound could lead to a better understanding of its effects and potential uses. Finally, further research into the potential therapeutic applications of 4-Fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% could lead to the development of new drugs or treatments.

Synthesis Methods

4-Fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% can be synthesized through a two-step process. The first step involves the reaction of 4-fluoro-3-bromobenzoic acid with pyrrolidine in the presence of a base, such as sodium hydroxide, to form the corresponding pyrrolidinylsulfonylphenylbenzoic acid. The second step involves the conversion of the pyrrolidinylsulfonylphenylbenzoic acid to 4-Fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% through the use of a strong acid, such as sulfuric acid.